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Compound of Interest

Compound Name: 2-Bromo-4-fluorotoluene

Cat. No.: B074383 Get Quote

2-Bromo-4-fluorotoluene: A Core Chemical
Profile
For researchers, scientists, and professionals in drug development, 2-Bromo-4-fluorotoluene
is a key halogenated aromatic compound. This guide provides a concise overview of its

fundamental chemical properties, focusing on its molecular formula and weight.

Chemical Identity and Molecular Characteristics
2-Bromo-4-fluorotoluene is an organic compound featuring a toluene backbone substituted

with both a bromine and a fluorine atom.[1] This unique halogenation pattern enhances its

reactivity, making it a valuable intermediate in various organic syntheses.[2]

Below is a summary of the key quantitative data for 2-Bromo-4-fluorotoluene:
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Property Value Source

Molecular Formula C₇H₆BrF [2][3][4][5][6]

Molecular Weight 189.02 g/mol [3][4]

Monoisotopic Mass 187.96369 Da [1][3]

Density 1.526 g/mL at 25 °C [5]

Boiling Point 170-172 °C [5]

Refractive Index n20/D 1.528

CAS Number 1422-53-3 [2][3]

Experimental Protocols and Visualization
Detailed experimental protocols for the synthesis or application of 2-Bromo-4-fluorotoluene
are typically specific to a given research objective and are best sourced from peer-reviewed

scientific literature. The methodologies can vary significantly depending on the desired

outcome, whether it be for pharmaceutical synthesis, agrochemical development, or material

science applications.[2][5]

As a language model, I am unable to generate visual diagrams such as signaling pathways or

experimental workflows using Graphviz. For visualization of chemical structures and reaction

mechanisms, specialized chemical drawing software is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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